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Compound of Interest

Compound Name: Phoratoxon

Cat. No.: B113761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides critical safety and logistical information for the handling of

Phoratoxon, a highly toxic organophosphorus compound. Adherence to these protocols is

essential to ensure personnel safety and mitigate environmental contamination. Phoratoxon is

the active metabolite of the pesticide Phorate and functions as a potent cholinesterase inhibitor.

[1]

Chemical and Toxicity Data
Proper handling of Phoratoxon requires a thorough understanding of its physical, chemical,

and toxicological properties.
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Property Value

Chemical Name Phorate-oxon

Synonyms Phoratoxon

CAS Number 2600-69-3

Molecular Formula C₇H₁₇O₃PS₂

Molecular Weight 244.3 g/mol [2]

Appearance Not specified; handle with care

Primary Hazard Cholinesterase Inhibitor[1]

Routes of Exposure Inhalation, Ingestion, Skin and Eye Contact

Acute Toxicity (Oral) LD50 (rat, male): 0.88 mg/kg[1][3]

Acute Toxicity (Oral) LD50 (rat, female): 0.55 mg/kg[3]

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to prevent exposure. The following table outlines

the minimum required PPE for handling Phoratoxon.
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Body Part Required PPE

Respiratory

A NIOSH/MSHA-approved full-face respirator

with organic vapor cartridges is required if the

substance is handled outside of a chemical

fume hood or if there is a risk of aerosol

generation.[4]

Hand

Unlined, chemical-resistant gloves (e.g.,

neoprene, butyl, PVC, or nitrile) extending to the

forearm are mandatory.[5][6] Leather and fabric

gloves are prohibited as they can absorb the

chemical.[7] Always wash the exterior of gloves

before removing them.[7]

Eye
Chemical splash goggles and a face shield are

required.[8]

Body

A chemical-resistant, full-body suit or a

combination of a lab coat and chemical-resistant

apron is necessary.[5][6] Ensure that sleeves

are worn outside of gloves to prevent chemicals

from entering.[5]

Footwear
Chemical-resistant boots are required. Pant legs

should be worn outside of the boots.[7][9]

Operational Plan for Safe Handling
All work with Phoratoxon must be conducted in a designated area, preferably within a certified

chemical fume hood.

Preparation:

Ensure the chemical fume hood is functioning correctly.

Cover the work surface with absorbent, plastic-backed paper.
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Assemble all necessary equipment and reagents before introducing Phoratoxon to the work

area.

Verify that an emergency eyewash station and safety shower are accessible and operational.

Have a spill kit readily available.

Handling:

Don appropriate PPE before handling the chemical.

Dispense the smallest quantity of Phoratoxon required for the experiment.

Use caution to avoid the generation of aerosols.[4]

Keep all containers of Phoratoxon tightly sealed when not in use.

Post-Handling:

Decontaminate all surfaces and equipment after use.

Dispose of all contaminated materials as hazardous waste.

Wash hands thoroughly with soap and water after removing gloves.

Emergency Procedures
Immediate action is critical in the event of an exposure.
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Exposure Route Immediate Action

Skin

Immediately remove all contaminated clothing.

Wash the affected area with copious amounts of

soap and water for at least 15 minutes. Seek

immediate medical attention.[10]

Eyes

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open.[10] Remove contact lenses if present and

easy to do. Seek immediate medical attention.

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult or has stopped, provide

artificial respiration.[11] Seek immediate medical

attention.

Ingestion
Do not induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.[11]

Spill Response Plan
In the event of a Phoratoxon spill, follow these procedures:

Evacuate: Immediately evacuate all non-essential personnel from the area.

Isolate: Secure and control access to the spill area.[10]

Ventilate: If it is safe to do so, increase ventilation in the area.

PPE: Don the appropriate PPE, including respiratory protection, before entering the spill

area.

Containment:

Small Spills: Cover the spill with an absorbent, non-combustible material such as sand,

vermiculite, or earth.[10][12]

Large Spills: Dike the spill to prevent it from spreading.[12]
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Cleanup: Carefully collect the absorbed material into a sealed, labeled container for

hazardous waste disposal.

Decontamination: Decontaminate the spill area according to established laboratory

procedures.

Reporting: Report the spill to the appropriate safety personnel.

Caption: Workflow for Phoratoxon Spill Response.

Disposal Plan
All Phoratoxon waste, including empty containers, contaminated PPE, and spill cleanup

materials, must be disposed of as hazardous waste.

Segregation: Do not mix Phoratoxon waste with other chemical waste streams unless

specifically instructed to do so by environmental health and safety personnel.

Containment: Collect all waste in clearly labeled, sealed, and chemical-resistant containers.

Labeling: Label waste containers with "Hazardous Waste," the full chemical name

("Phoratoxon"), and any other information required by your institution.

Storage: Store waste containers in a designated, secure, and well-ventilated area away from

incompatible materials.

Disposal: Arrange for pickup and disposal by a licensed hazardous waste contractor. Do not

dispose of Phoratoxon down the drain or in regular trash.[13] Empty containers should be

triple-rinsed (with the rinsate collected as hazardous waste) and then punctured to prevent

reuse.[13]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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